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Compound of Interest

Compound Name: Disperbyk 160

Cat. No.: B1167488

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Disperbyk-160, a high
molecular weight wetting and dispersing additive, to optimize the rheological properties of
suspensions. The information is tailored for applications in research, scientific studies, and
pharmaceutical drug development where precise control over suspension behavior is critical.

Introduction to Disperbyk-160

Disperbyk-160 is a solution of a high molecular weight block copolymer with pigment-affinic
groups, designed for solvent-borne systems.[1] In the context of pharmaceutical and scientific
suspensions, the "pigments” can be considered analogous to the active pharmaceutical
ingredient (API) or other solid particles being suspended. Its primary function is to wet and
disperse solid particles within a liquid medium, preventing flocculation and ensuring long-term
stability.[2] By effectively stabilizing the dispersed particles, Disperbyk-160 significantly reduces
the viscosity of the suspension, allowing for higher solids loading and improved handling and
application characteristics.[1][3]

Mechanism of Action

The efficacy of Disperbyk-160 in improving rheological properties stems from its molecular
structure and its interaction with the solid particles and the surrounding medium. The additive
functions through a two-part mechanism:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1167488?utm_src=pdf-interest
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
http://www.infochems.co.kr/chemdb/product_content.asp?product_id=45709
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://www.byk.com/en/products/additive-guide/disperbyk-161
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Wetting: The additive lowers the interfacial tension between the solid particles and the liquid
vehicle, facilitating the displacement of air from the particle surface and ensuring complete
wetting.

» Dispersion and Stabilization: Disperbyk-160 adsorbs onto the surface of the solid particles
via its pigment-affinic anchor groups. The polymeric chains extend into the solvent, creating
a steric barrier that prevents the close approach of other particles. This steric stabilization
mechanism is crucial in preventing flocculation, which is a primary cause of increased
viscosity and poor suspension stability.[2] Additionally, it can provide a uniform electrical
charge to the particle surfaces, further preventing agglomeration through electrostatic
repulsion.[1]

The net result of this wetting and dispersing action is a well-deflocculated, stable suspension
with a significantly lower viscosity and improved flow properties.

Application Guidelines

Disperbyk-160 is particularly effective in solvent-based systems. The optimal dosage of
Disperbyk-160 is dependent on the specific properties of the solid particles, particularly their
surface area and chemical nature.

Recommended Dosage:

As a starting point for formulation development, the following dosage recommendations,
calculated on the weight of the solid particles, can be used:

Particle Type Recommended Dosage (% on solids)
Inorganic Particles 10 - 15%

Organic Particles 30 - 90%

Carbon Black 70 - 140%

Incorporation:

For optimal performance, Disperbyk-160 should be added to the liquid vehicle and mixed
thoroughly before the addition of the solid particles. This ensures that the additive is readily
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available to wet and disperse the patrticles as they are introduced into the system.

Data Presentation: lllustrative Example of
Rheological Improvement

The following table presents hypothetical but realistic data illustrating the expected impact of
Disperbyk-160 on the rheological properties of a model suspension. This data is for illustrative
purposes to demonstrate the potential benefits of using the additive.

Disperbyk-

. . . . Sedimentati
160 Viscosity at  Viscosity at . .
. . Yield Stress on Height
Formulation Concentrati 10s™* 100 s
(Pa) after 24h
on (% on (mPa-s) (mPa-s)
. (%)

solids)
Control 0% 1500 800 15 85
Test 1 10% 800 450 8 95
Test 2 15% 500 250 4 98
Test 3 20% 450 220 3 99

Disclaimer: The data presented in this table is for illustrative purposes only and does not
represent actual experimental results for a specific formulation. The actual performance of
Disperbyk-160 will vary depending on the specific components of the suspension.

Experimental Protocols

The following protocols provide a framework for evaluating the effectiveness of Disperbyk-160
in improving the rheological properties of a model suspension.

Materials and Equipment

e Solid Phase: Active Pharmaceutical Ingredient (API) or model solid particles.

» Liquid Phase: A suitable solvent or solvent blend.
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» Wetting and Dispersing Additive: Disperbyk-160.

e Equipment:

[¢]

Analytical balance

[¢]

High-shear mixer or overhead stirrer

[e]

Rotational rheometer with appropriate geometry (e.g., cone-plate or parallel-plate)

o

Graduated cylinders for sedimentation studies

[¢]

Beakers and other standard laboratory glassware

Suspension Preparation
o Preparation of the Liquid Phase: In a beaker, combine the solvent(s) and Disperbyk-160 at

the desired concentration.

» Dispersion of the Solid Phase: While stirring the liquid phase with a high-shear mixer at a
moderate speed, slowly add the pre-weighed solid particles.

e Homogenization: Continue mixing at high speed for a predetermined time (e.g., 30 minutes)
to ensure complete dispersion and homogenization of the suspension.

o Control Sample: Prepare a control suspension following the same procedure but without the
addition of Disperbyk-160.

o Equilibration: Allow the suspensions to equilibrate at a controlled temperature (e.g., 25°C) for
at least one hour before conducting rheological measurements.

Rheological Characterization

¢ Instrument Setup: Set up the rotational rheometer with the appropriate geometry and ensure
it is calibrated.

o Sample Loading: Carefully load the suspension onto the rheometer, ensuring no air bubbles
are trapped.
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Measurement Protocol:

o Perform a pre-shear at a high shear rate (e.g., 100 s—1) for 60 seconds to break down any
temporary structures.

o Allow the sample to rest for 120 seconds.

o Perform a shear rate ramp from a low shear rate (e.g., 0.1 s7%) to a high shear rate (e.g.,
200 s71) over a defined period (e.g., 180 seconds).

o Record the viscosity and shear stress as a function of the shear rate.

Data Analysis: Plot the viscosity versus shear rate and shear stress versus shear rate to
determine the flow behavior of the suspension.

Instrument Setup: Use a controlled stress ramp or an oscillatory amplitude sweep method on
the rheometer.

Measurement Protocol (Controlled Stress Ramp):

o Apply a gradually increasing stress to the sample from a very low value (e.g., 0.01 Pa) to a
value high enough to induce flow.

o Record the resulting strain.

Data Analysis: The yield stress is the stress at which the material transitions from solid-like to
liquid-like behavior, often identified as the point where there is a significant increase in strain
with a small increase in stress.

Sedimentation Analysis

o Sample Preparation: Pour a defined volume (e.g., 100 mL) of the control and test
suspensions into separate graduated cylinders.

o Measurement: At regular time intervals (e.g., 1, 4, 8, and 24 hours), record the height of the
sediment at the bottom of the cylinder.
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+ Data Analysis: Calculate the sedimentation volume (F) as the ratio of the final sediment
height (Hu) to the initial height of the suspension (Ho): F = Hu / Ho. A higher F value

indicates better suspension stability.

Visualizations

The following diagrams illustrate the mechanism of action of Disperbyk-160 and the
experimental workflow for evaluating its performance.

Mechanism of Disperbyk-160 Action

Initial State: Poorly Dispersed Suspension

Addition of Disperbyk-160

Disperbyk-160

Final State: Well-Dispersed Suspension

Stabilized Particle Stabilized Particle Stabilized Particle Stabilized Particle

Click to download full resolution via product page

Caption: Mechanism of Disperbyk-160 in stabilizing suspended particles.
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Experimental Workflow for Rheological Evaluation

Suspension Preparation
(Control & with Disperbyk-160)

Rheological Measurement
(Flow Curve & Yield Stress)

Sedimentation Analysis

Data Analysis & Comparison

Conclusion on Rheological Improvement
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Caption: Workflow for evaluating the impact of Disperbyk-160 on suspension properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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